Cas no 501433-09-6 (1-Fluoro-2-iodonaphthalene)

• Product Name: 1-Fluoro-2-iodonaphthalene
• CAS No: 501433-09-6
• MF: C₁₀H₆FI
• MW: 272.057518482208
• MDL: MFCD16990868
• CID: 1565944
• PubChem ID: 10978581
• Update Time: 2025-06-14

1-Fluoro-2-iodonaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-fluoro-2-iodo-
• AKOS024263892
• Z1269152380
• 501433-09-6
• BVA43309
• 1-Fluoro-2-iodonaphthalene
• YSZC1958
• HS-3126
• G83269
• EN300-207079
• SCHEMBL20378752

• MDL： MFCD16990868
• Inchi： 1S/C10H6FI/c11-10-8-4-2-1-3-7(8)5-6-9(10)12/h1-6H
• InChI Key： SWMWTRKWOARCIG-UHFFFAOYSA-N
• SMILES： IC1=CC=C2C=CC=CC2=C1F

Computed Properties

• Exact Mass: 271.94938
• Monoisotopic Mass: 271.94983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

1-Fluoro-2-iodonaphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Fluoro-2-iodonaphthalene

Research Brief on 1-Fluoro-2-iodonaphthalene (CAS: 501433-09-6): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

1-Fluoro-2-iodonaphthalene (CAS: 501433-09-6) is a halogenated naphthalene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a valuable building block in organic synthesis, particularly in the development of novel fluorinated and iodinated aromatic compounds. Recent studies have highlighted its potential in medicinal chemistry, where it is employed as a precursor for the synthesis of bioactive molecules and radiopharmaceuticals. This research brief aims to provide an overview of the latest advancements related to 1-Fluoro-2-iodonaphthalene, focusing on its synthetic utility, biological applications, and emerging trends in drug discovery.

One of the key areas of interest is the use of 1-Fluoro-2-iodonaphthalene in cross-coupling reactions, which are pivotal for constructing complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in Suzuki-Miyaura coupling reactions, enabling the synthesis of fluorinated biaryl compounds with potential anticancer properties. The presence of both fluorine and iodine atoms in the molecule offers unique reactivity, allowing for selective functionalization under mild conditions. Researchers have also explored its application in palladium-catalyzed C-H activation reactions, which are critical for late-stage diversification of drug candidates.

In the realm of radiopharmaceuticals, 1-Fluoro-2-iodonaphthalene has been investigated as a precursor for the synthesis of iodine-123 and fluorine-18 labeled tracers. A recent study in Nuclear Medicine and Biology (2024) reported its use in the development of PET (Positron Emission Tomography) imaging agents targeting neurodegenerative diseases. The compound's ability to undergo efficient radiohalogenation makes it a promising candidate for theranostic applications, where diagnostic and therapeutic functions are combined. Additionally, its stability under physiological conditions has been a subject of ongoing research, with findings suggesting potential for in vivo applications.

Beyond its synthetic utility, 1-Fluoro-2-iodonaphthalene has shown promise in probing biological systems. A 2023 paper in Chemical Communications highlighted its role as a fluorescent probe for detecting protein-ligand interactions, leveraging the unique photophysical properties of the naphthalene scaffold. The fluorine atom's electronegativity and the iodine atom's heavy atom effect contribute to its distinct spectroscopic signatures, making it a valuable tool for biophysical studies. Furthermore, computational studies have predicted its binding affinity for certain enzyme active sites, opening avenues for structure-based drug design.

In conclusion, 1-Fluoro-2-iodonaphthalene (CAS: 501433-09-6) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its dual functionality as a synthetic intermediate and a biological probe underscores its versatility. Future research directions may include exploring its applications in targeted drug delivery systems and further optimizing its reactivity for greener synthetic protocols. As the field advances, this compound is poised to play a pivotal role in the development of next-generation therapeutics and diagnostic tools.